Cas no 7188-89-8 (1H-Pyrazole, 5-methyl-1,3-diphenyl-)

1H-Pyrazole, 5-methyl-1,3-diphenyl- structure
7188-89-8 structure
Product Name:1H-Pyrazole, 5-methyl-1,3-diphenyl-
CAS No:7188-89-8
MF:C16H14N2
MW:234.295763492584
CID:544868
PubChem ID:899904
Update Time:2025-04-19

1H-Pyrazole, 5-methyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 5-methyl-1,3-diphenyl-
    • 5-METHYL-1,3-DIPHENYL-1H-PYRAZOLE
    • 5-methyl-1,3-diphenylpyrazole
    • 1,3-diphenyl-5-methyl-1H-pyrazole
    • 1,3-Diphenyl-5-methyl-pyrazol
    • 1,3-diphenyl-5-methylpyrazole
    • 1H-Pyrazole,5-methyl-1,3-diphenyl
    • 5-Methyl-1,3-diphenylpyrazol
    • 7188-89-8
    • FT-0747806
    • DTXSID50358482
    • SCHEMBL5301151
    • Inchi: 1S/C16H14N2/c1-13-12-16(14-8-4-2-5-9-14)17-18(13)15-10-6-3-7-11-15/h2-12H,1H3
    • InChI Key: CJYSHDBQTCHBTF-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(C)=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 234.11600
  • Monoisotopic Mass: 234.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 3.84770
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